Cas no 50-04-4 (Cortisone acetate)
Cortisone acetate (cortisone 21 acetate) is an oxidative metabolite of cortisol (a glucocorticoid) Cortisone acetate has immunosuppressive and anti-inflammatory effects Conclusion: cortisone acetate can partially interfere with the binding of glucocorticoid and glucocorticoid receptor at high concentrations
Cortisone acetate structure
Cortisone acetate Properties
Names and Identifiers
-
- Cortisone acetate
- 17,21-DIHYDROXYPREGN-4-ENE-3,11,20-TRIONE 21 ACETATE
- 17ALPHA,21-DIHYDROXY-4-PREGNENE-3,11,20-TRIONE 21-ACETATE
- 4-PREGNEN-17,21-DIOL-3,11,20-TRIONE 21-ACETATE
- 4-PREGNEN-17ALPHA,21-DIOL-3,11,20-TRIONE ACETATE
- 4-PREGNENE-17ALPHA,21-DIOL-3,11,20-TRIONE 21-ACETATE
- ACETIC ACID 2-((8S,9S,10R,13S,14S,17R)-17-HYDROXY-10,13-DIMETHYL-3,11-DIOXO-2,3,6,7,8,9,10,11,12,13,14,15,16,17-TETRADECAHYDRO-1H-CYCLOPENTA[A]PHENANTHREN-17-YL)-2-OXO-ETHYL ESTER
- DELTA4-PREGNEN-17ALPHA-21-DIOL-3, 11, 20-TRIONE-21-ACETATE
- KENDALL'S COMPOUND 'E' ACETATE
- 11,20-trione,17,21-dihydroxy-pregn-4-ene-21-acetate
- 11-dehydro-17-hydroxycorticosterone-21-acetate
- 11-dehydro-17-hydroxycorticosteroneacetate
- 17,21-dihydroxypregn-4-ene-3,11,20-trioneacetate
- 20-trione,21-(acetyloxy)-17-hydroxy-pregn-4-ene-11
- 21-(acetyloxy)-17-hydroxypregn-4-ene-3,11,20-trione
- 21-acetoxy-17,alpha-hydroxy-3,11,20-triketopregnene-4
- 21-acetoxy-17,alpha-hydroxypregn-4-ene-3,11,20-trione
- acetatecortisone
- C23H30O6
- Cortisone 21-acetate
- [2-[(8S,9S,10R,13S,14S,17R)-17-hydroxy-10,13-dimethyl-3,11-dioxo-1,2,6,7,8,9,12,14,15,16-decahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate
- 17α,21-Dihydroxy-4-pregnene-3,11,20-trione 21-acetate
- 21-Acetoxy-4-pregnen-17α-ol-3,11,20-trione
- 4-Pregnene-17α,21-diol-3,11,20-trione 21-acetate
- Cortisone-21-acetate
- 21-Acetoxypregnen-17a-ol-3,11,20-trione
- Cortone acetate
- Incortin
- Biocort acetate
- Scheroson
- Artriona
- Cortadren
- Cortisyl
- Adreson
- Irisone acetate
- Cortelan
- Cortistab
- Ricortex
- Corlin
- Cortogen acetate
- Compound E acetate
- Cortisone (acetate)
- Cortisone monoacetate
- Cortisone, 21-acetate
- Cortilen
- 17,21-
- Cortisone acetate [USAN:JAN]
- cortisoneacetate
- HYDROCORTISONE ACETATE IMPURITY D [EP IMPURITY]
- Cortisone aceticum
- 2-((8S,9S,10R,13S,14S,17R)-17-hydroxy-10,13-dimethyl-3,11-dioxo-2,3,6,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl)-2-oxoethyl acetate
- C08173
- HMS3260H04
- HY-17461A
- HMS2235D24
- CORTISONE ACETICUM [HPUS]
- AB00384283-08
- CORTISONE ACETATE [USP MONOGRAPH]
- UNII-883WKN7W8X
- CORTISONE ACETATE [ORANGE BOOK]
- Cortisone acetate (JP17/USP)
- BRD-K86161929-001-13-3
- MLS002207136
- Tox21_500271
- 4-Pregnene-17,alpha,21-diol-3,11,20-trione 21-acetate
- NSC49420
- CCG-204366
- NSC 49420
- Pregn-4-ene-3,11,20-trione, 17,21-dihydroxy-, 21-acetate
- CORTISONE 21-ACETATE [MI]
- D00973
- D0X4RS
- 21-Acetoxy-17.alpha.-hydroxypregn-4-ene-3,11,20-trione
- NCGC00021191-07
- CHEMBL1650
- CORTISONE ACETATE [JAN]
- LS-55003
- MFCD00003609
- NCGC00021191-09
- C90609
- AC-6827
- Cortisone 21-acetate, >=99%
- Pregn-4-ene-3,20-trione, 21-(acetyloxy)-17-hydroxy-
- CORTISONE ACETATE [USP-RS]
- Cortisone Acetate, Pharmaceutical Secondary Standard; Certified Reference Material
- SCHEMBL4501
- 11-Dehydro-17-hydroxycorticosterone acetate
- CAS-50-04-4
- Neosone (Salt/Mix)
- CORTISONE ACETATE [MART.]
- AB00384283_09
- CORTISONE ACETATE [VANDF]
- CORTISONE ACETATE [WHO-DD]
- 17-Hydroxy-3,11,20-trioxopregn-4-en-21-yl acetate #
- DB01380
- 17,21-Dihydroxypregn-4-ene-3,11,20-trione 21-acetate
- NCGC00021191-16
- NC00677
- LP00271
- BCP08487
- W-105993
- 4-Pregnene-17.alpha.,21-diol-3,11,20-trione 21-acetate
- cortisone-acetate
- Cortisone acetate, European Pharmacopoeia (EP) Reference Standard
- NCGC00021191-06
- Cortisone acetate, United States Pharmacopeia (USP) Reference Standard
- NCGC00260956-01
- 21-Acetoxy-17.alpha.-hydroxy-3,11,20-triketopregnene-4
- Cortisone acetate [USP:JAN]
- 4-Pregnen-17.alpha.,21-diol-3,11,20-trione 21-acetate
- Cortisyl artriona
- CCRIS 3661
- 883WKN7W8X
- EU-0100271
- AS-13692
- CS-O-30561
- Lopac0_000271
- NCGC00021191-08
- EN300-1709694
- Z2238899644
- DTXCID502858
- MLS002548859
- 17alpha,21-dihydroxypregn-4-ene-3,11,20-trione acetate
- EINECS 200-006-5
- HMS3259N19
- Cortone acetate (TN)
- component of Neosone
- 50-04-4
- AKOS005267225
- 2-((1S,10S,11S,15S,2R,14R)-14-hydroxy-2,15-dimethyl-5,17-dioxotetracyclo[8.7.0 .0<2,7>.0<11,15>]heptadec-6-en-14-yl)-2-oxoethyl acetate
- S2559
- 17,21-Dihydroxypregn-4-ene-3,11,20-trione-21-acetate
- SMR000059124
- BDBM50455157
- cortison-21-acetat
- CORTISONE ACETATE [EP MONOGRAPH]
- DTXSID0022858
- Cortisone acetate (Cortone)
- SDCCGSBI-0050259.P002
- 2-[(1R,3aS,3bS,9aR,9bS,11aS)-1-hydroxy-9a,11a-dimethyl-7,10-dioxo-1H,2H,3H,3aH,3bH,4H,5H,7H,8H,9H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-1-yl]-2-oxoethyl acetate
- Tox21_113482
- [2-[(8S,9S,10R,13S,14S,17R)-17-hydroxy-10,13-dimethyl-3,11-dioxo-1,2,6,7,8,9,12,14,15,16-decahydrocyclopenta[a]phenanthren-17-yl]-2-oxo-ethyl] acetate
- NCGC00021191-03
- MLS000069478
- Pregn-4-ene-3,11,20-trione, 21-(acetyloxy)-17-hydroxy-
- LMST02030120
- Pregn-4-ene-3,20-trione, 17,21-dihydroxy-, 21-acetate
- Acetate cortisone
- CHEBI:3897
- Tox21_113482_1
- CS-1742
- 17-Hydroxy-3,11,20-trioxopregn-4-en-21-yl acetate
- 21-Acetoxy-4-pregnen-17alpha-ol-3,11,20-trione
- NSC-49420
- NS00006620
- Cortisone acetate (USP:JAN)
- CORTISONE ACETATE (USP MONOGRAPH)
- CORTISONE ACETATE (USP-RS)
- CORTISONE ACETATE (EP MONOGRAPH)
- CORTISONE ACETATE (MART.)
- 6alpha,9Difluoro-11beta,17,21-trihydroxypregna-1,4-diene-3,20-dione 21-acetate 17-Butyrate
- BRD-K86161929-001-11-7
- +Expand
-
- MFCD00003609
- ITRJWOMZKQRYTA-RFZYENFJSA-N
- 1S/C23H30O6/c1-13(24)29-12-19(27)23(28)9-7-17-16-5-4-14-10-15(25)6-8-21(14,2)20(16)18(26)11-22(17,23)3/h10,16-17,20,28H,4-9,11-12H2,1-3H3/t16-,17-,20+,21-,22-,23-/m0/s1
- O([H])[C@]1(C(C([H])([H])OC(C([H])([H])[H])=O)=O)C([H])([H])C([H])([H])[C@@]2([H])[C@]3([H])C([H])([H])C([H])([H])C4=C([H])C(C([H])([H])C([H])([H])[C@]4(C([H])([H])[H])[C@@]3([H])C(C([H])([H])[C@@]21C([H])([H])[H])=O)=O
- 2067543
Computed Properties
- 402.20400
- 1
- 6
- 4
- 402.20423867g/mol
- 29
- 827
- 0
- 6
- 0
- 0
- 0
- 1
- 2.1
- 30
- 0
- 97.7
Experimental Properties
- 2.56060
- 97.74000
- 2539
- 212 ° (C=1, MeOH)
- 577.3°C at 760mmHg
- 237-240?°C(lit.)
- 0mmHg at 25°C
- 197.3°C
- DMSO 7 mg/mL Water <1 mg/mL Ethanol <1 mg/mL
- solid
- Stable. Incompatible with strong oxidizing agents.
- Not determined
- +207° - +216° (c=1, MeOH)
- 1.26g/cm3
Cortisone acetate Price
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Cortisone acetate Related Literature
-
1. NotesA. G. Osborne,M. H. B. Stiddard,A. A. Watson,John Harley-Mason,John C. W. Tims,David Hartley,R. D. Brown,G. E. Coates,R. It?,N. Morikawa,O. Simamura,I. R. Beattie,G. J. Leigh,J. MacMillan,J. S. Moffatt,W. E. Addison,J. Plummer,Anne Walton,J. Elks,J. F. Oughton,S. Trippett,J. D. Smith,J. A. S. Smith,J. K. Faulkner,D. Woodcock,A. Heller,R. Elson,Y. Marcus,W. C. J. Ross,Donald S. Klett,Ben F. Freasier,J. E. Baldwin,D. H. R. Barton,D. J. Faulkner,J. F. Templeton J. Chem. Soc. 1962 4715
-
2. Journal: index of subjects, 1965
-
Olof Ramstr?m,Lei Ye,Klaus Mosbach Anal. Commun. 1998 35 9
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4. 930. Use of 20-oximes and 20-semicarbazones in making cortisol and 4 : 5α-dihydrocortisolS. G. Brooks,R. M. Evans,G. F. H. Green,J. S. Hunt,A. G. Long,B. Mooney,L. J. Wyman J. Chem. Soc. 1958 4614
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5. Journal: index of authors, 1965
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6. 838. Studies in the synthesis of cortisone. Part XVIII. The preparation of cortisone esters from 4 : 5α-dihydrocortisoneR. M. Evans,J. C. Hamlet,J. S. Hunt,P. G. Jones,A. G. Long,J. F. Oughton,L. Stephenson,T. Walker,B. M. Wilson J. Chem. Soc. 1956 4356
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Nam Sook Kim,Geum Joo Yoo,Ji Hyun Lee,Hyoung-Joon Park,Sooyeul Cho,Dong Woo Shin,Younglim Kim,Sun Young Baek Anal. Methods 2017 9 2104
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8. Calculation of Abraham descriptors from experimental data from seven HPLC systems; evaluation of five different methods of calculationAndreas M. Zissimos,Michael H. Abraham,Chau M. Du,Klara Valko,Chris Bevan,Derek Reynolds,John Wood,Kin Y. Tam J. Chem. Soc. Perkin Trans. 2 2002 2001
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Samuel Chigome,Godfred Darko,Ulrich Buttner,Nelson Torto Anal. Methods 2010 2 623
50-04-4 (Cortisone acetate) Related Products
- 50-03-3(Hydrocortisone acetate)
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- 125-10-0(Prednisone Acetate)
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- 2203-97-6(hydrocortisone 21-hemisuccinate*free acid)
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(CAS:50-04-4)Cortisone acetate
99%
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